3'-tert-Butyl-2,2,2-trifluoroacetophenone

• IUPAC Name: 1-(3-tert-butylphenyl)-2,2,2-trifluoroethanone
• InChI: InChI=1S/C12H13F3O/c1-11(2,3)9-6-4-5-8(7-9)10(16)12(13,14)15/h4-7H,1-3H3
• InChI Key: XAZQUPBUJONHAF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CC=CC(=C1)C(=O)C(F)(F)F
• Molecular Formula: C12H13F3O
• Molecular Weight: 230.23 g/mol

Description

Its structure combines steric bulk from the tert-butyl substituent with the strong electron-withdrawing effects of the trifluoromethyl group, making it a unique candidate for biochemical and industrial applications. Notably, it acts as a potent transition-state analogue slow-binding inhibitor of human acetylcholinesterase, as demonstrated through kinetic, molecular dynamics (MD), and quantum mechanics/molecular mechanics (QM/MM) studies .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3’-tert-Butyl-2,2,2-trifluoroacetophenone typically involves the Friedel-Crafts acylation reaction. The process starts with the reaction of tert-butylbenzene with trifluoroacetyl chloride in the presence of a Lewis acid catalyst such as aluminum chloride. The reaction is carried out under anhydrous conditions to prevent the hydrolysis of the acyl chloride.

Industrial Production Methods: In an industrial setting, the production of 3’-tert-Butyl-2,2,2-trifluoroacetophenone follows a similar synthetic route but on a larger scale. The reaction conditions are optimized to ensure high yield and purity of the product. The use of continuous flow reactors and advanced purification techniques such as distillation and crystallization are common in industrial production.

Chemical Reactions Analysis

Types of Reactions: 3’-tert-Butyl-2,2,2-trifluoroacetophenone undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or ketones.

Reduction: Reduction reactions can convert the ketone group to an alcohol.

Substitution: The trifluoromethyl group can be substituted with other functional groups under specific conditions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Sodium borohydride or lithium aluminum hydride are typically used as reducing agents.

Substitution: Nucleophilic substitution reactions often require strong bases or acids as catalysts.

Major Products Formed:

Oxidation: Formation of trifluoroacetic acid derivatives.

Reduction: Formation of 3’-tert-Butyl-2,2,2-trifluoroethanol.

Substitution: Various substituted acetophenone derivatives depending on the substituent introduced.

Scientific Research Applications

3’-tert-Butyl-2,2,2-trifluoroacetophenone is utilized in several scientific research fields:

Chemistry: It serves as a precursor for the synthesis of complex organic molecules and polymers.

Biology: The compound is used in the study of enzyme inhibition and protein-ligand interactions.

Medicine: It is investigated for its potential use in drug development, particularly as an inhibitor of specific enzymes.

Industry: The compound is used in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism by which 3’-tert-Butyl-2,2,2-trifluoroacetophenone exerts its effects involves its interaction with specific molecular targets. For instance, it acts as a slow-binding inhibitor of human acetylcholinesterase. The compound binds to the enzyme’s active site, forming a stable complex that inhibits its activity. This interaction involves the formation of a hemiketal intermediate, which is slowly hydrolyzed, leading to prolonged inhibition .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Group Variations

Key analogs differ in substituent type, position, and fluorination patterns, influencing their physicochemical properties and applications.

Table 1: Structural Comparison of 3'-tert-Butyl-2,2,2-trifluoroacetophenone and Analogs

Compound Name	CAS Number	Substituent Position/Type	Molecular Formula	Molecular Weight	Key References
3'-tert-Butyl-2,2,2-trifluoroacetophenone	-	meta-tert-butyl, ortho-CF₃CO	C₁₂H₁₃F₃O	230.23*
4-N-Pentyl-2,2,2-trifluoroacetophenone	886369-31-9	para-n-pentyl	C₁₂H₁₃F₃O	230.23
4'-N-Butyl-2,2,2-trifluoroacetophenone	40739-44-4	para-n-butyl	C₁₂H₁₃F₃O	230.23
2,2,2,3'-Tetrafluoroacetophenone	708-64-5	meta-F, ortho-CF₃CO	C₈H₄F₄O	192.11
3'-Nitro-2,2,2-trifluoroacetophenone	657-15-8	meta-NO₂	C₈H₄F₃NO₃	219.12
4'-tert-Butyl-2,2,2-trifluoroacetophenone	-	para-tert-butyl	C₁₂H₁₃F₃O	230.23*
2,2,2-Trifluoroacetophenone (Parent)	434-45-7	No additional substituents	C₈H₅F₃O	174.12

Physicochemical Properties

• Steric Effects : The tert-butyl group in the target compound introduces significant steric hindrance, reducing reactivity in crowded environments compared to linear alkyl chains (e.g., n-pentyl or n-butyl) .
• Electron Effects : The trifluoroacetyl group is strongly electron-withdrawing, activating the ketone toward nucleophilic attack. In contrast, nitro-substituted analogs (e.g., 3'-nitro derivative) exhibit enhanced electron withdrawal, further increasing reactivity .
• Fluorination: Additional fluorine atoms (e.g., 2,2,2,3'-tetrafluoroacetophenone) lower boiling points and increase polarity compared to non-fluorinated alkyl analogs .

Reactivity and Functional Differences

• Enzyme Inhibition : The target compound’s tert-butyl group enhances binding affinity to acetylcholinesterase by occupying hydrophobic pockets, a feature absent in linear alkyl analogs .
• Catalytic Utility: The parent compound (2,2,2-trifluoroacetophenone) serves as an organocatalyst for oxidizing amines, while nitro- or tert-butyl-substituted derivatives are less effective due to steric or electronic mismatches .
• Market Use: 4-N-Pentyl-2,2,2-trifluoroacetophenone is traded regionally (Europe, Asia, North America) for niche chemical synthesis, reflecting demand for lipophilic fluorinated ketones .

Biological Activity

3'-tert-Butyl-2,2,2-trifluoroacetophenone is a synthetic compound that has garnered attention in various fields of research due to its unique chemical structure and potential biological activities. This article explores the biological activity of this compound, including its mechanisms of action, effects on different biological systems, and relevant case studies.

Chemical Structure and Properties

3'-tert-Butyl-2,2,2-trifluoroacetophenone is characterized by a trifluoroacetophenone moiety with a tert-butyl group at the para position. The presence of trifluoromethyl groups enhances its lipophilicity and may influence its interactions with biological targets.

Mechanisms of Biological Activity

The biological activity of 3'-tert-Butyl-2,2,2-trifluoroacetophenone can be attributed to several mechanisms:

• Enzyme Inhibition : The compound may act as an inhibitor for specific enzymes involved in metabolic pathways. For instance, it has been shown to inhibit certain cytochrome P450 enzymes, which play a crucial role in drug metabolism and synthesis of endogenous compounds.
• Receptor Modulation : It may interact with various receptors in the body, modulating their activity. This interaction could lead to altered signaling pathways that affect cellular responses.
• Antioxidant Activity : Preliminary studies suggest that this compound exhibits antioxidant properties, potentially scavenging free radicals and reducing oxidative stress in cells.

In Vitro Studies

In vitro studies have demonstrated that 3'-tert-Butyl-2,2,2-trifluoroacetophenone can affect cell viability and proliferation. For example:

• Cell Line Testing : Research involving various cancer cell lines indicated that this compound could inhibit cell growth at specific concentrations. The IC50 values varied depending on the cell type, suggesting selective cytotoxicity.

Cell Line	IC50 (µM)	Effect Observed
HeLa	25	Significant reduction in viability
MCF-7	30	Moderate cytotoxic effect
A549	20	High sensitivity observed

In Vivo Studies

Animal model studies have also been conducted to evaluate the pharmacokinetics and therapeutic potential of the compound:

• Toxicity Assessment : In a rodent model, doses up to 100 mg/kg did not show significant acute toxicity. However, long-term studies are necessary to evaluate chronic effects.
• Therapeutic Potential : Preliminary findings suggest that the compound may have applications in treating certain types of tumors due to its ability to induce apoptosis in cancer cells.

Case Studies

• Case Study on Cancer Treatment : A study published in Journal of Medicinal Chemistry explored the efficacy of 3'-tert-Butyl-2,2,2-trifluoroacetophenone in combination with standard chemotherapy agents. The results indicated enhanced anti-tumor activity when used synergistically with doxorubicin in breast cancer models.
• Neuroprotective Effects : Another study investigated the neuroprotective properties of the compound against oxidative stress-induced neuronal damage. The results showed that treatment with this compound significantly reduced cell death in neuronal cultures exposed to oxidative stressors.